Cas no 2229616-54-8 (5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine
• CAS No: 2229616-54-8
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• CID: 6146269
• PubChem ID: 165673030
• Update Time: 2025-10-30

5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine
• 2229616-54-8
• EN300-1979227

• Inchi： 1S/C9H6Cl2N2O/c10-6-1-5(2-7(11)3-6)9-8(12)4-13-14-9/h1-4H,12H2
• InChI Key： MCARRGMZODLEPZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=C(C=NO1)N)Cl

Computed Properties

• Exact Mass: 227.9857182g/mol
• Monoisotopic Mass: 227.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52Ų

Additional information on 5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine

5-(3,5-Dichlorophenyl)-1,2-Oxazol-4-amine (CAS No. 2229616-54-8): A Comprehensive Overview

5-(3,5-Dichlorophenyl)-1,2-oxazol-4-amine (CAS No. 2229616-54-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are heterocyclic compounds with a wide range of biological activities. The presence of the dichlorophenyl group and the amine functionality in its structure confers unique properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine consists of a 1,2-oxazole ring substituted with a 3,5-dichlorophenyl group at the 5-position and an amine group at the 4-position. This specific arrangement of functional groups imparts the compound with distinct physical and chemical properties. For instance, the dichlorophenyl group enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach its target sites within cells.

Recent studies have explored the potential of 5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine in various biological systems. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. This suggests that 5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine has also been investigated for its antiviral properties. Preliminary studies have demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism by which 5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine exerts its antiviral effects is not yet fully understood; however, it is hypothesized that it may interfere with viral replication or inhibit viral entry into host cells.

The pharmacokinetic profile of 5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine has also been studied to assess its suitability as a drug candidate. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in animal models, suggesting that it could be administered orally as a potential therapeutic agent.

Toxicity studies have shown that 5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), further safety evaluations are necessary to ensure its long-term safety in humans. Ongoing preclinical studies are focusing on identifying any potential adverse effects and optimizing dosing regimens to maximize efficacy while minimizing toxicity.

The synthesis of 5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine involves several steps and requires careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 3,5-dichlorobenzaldehyde with an appropriate amine followed by cyclization to form the oxazole ring. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound on a larger scale.

In conclusion, 5-(3,5-dichlorophenyl)-1,2-oxazol-4-amine (CAS No. 2229616-54-8) is a promising compound with diverse biological activities. Its anti-inflammatory and antiviral properties make it a valuable candidate for further drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile for clinical applications. As new findings continue to emerge, this compound holds significant potential to contribute to the advancement of therapeutic options in various medical fields.